Cas no 2089257-96-3 (4-(1-benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine
• CAS No: 2089257-96-3
• MF: C₁₉H₂₃N₃OS
• MW: 341.47042298317
• CID: 5254952
• Update Time: 2025-05-24

4-(1-benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzyl-2,5-dimethyl-1H-pyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine
• 4-(1-benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-[2,5-dimethyl-1-(phenylmethyl)-1H-pyrrol-3-yl]-N-(2-methoxyethyl)-

• Inchi： 1S/C19H23N3OS/c1-14-11-17(18-13-24-19(21-18)20-9-10-23-3)15(2)22(14)12-16-7-5-4-6-8-16/h4-8,11,13H,9-10,12H2,1-3H3,(H,20,21)
• InChI Key： OQFDYFBPBGDMTQ-UHFFFAOYSA-N
• SMILES： S1C(NCCOC)=NC(=C1)C1C=C(C)N(CC2C=CC=CC=2)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 378
• XLogP3: 3.9
• Topological Polar Surface Area: 67.3

Additional information on 4-(1-benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine

Introduction to 4-(1-Benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine (CAS No. 2089257-96-3)

4-(1-Benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine (CAS No. 2089257-96-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential clinical implications of this compound.

Chemical Structure and Synthesis

The molecular structure of 4-(1-Benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine is composed of a 1,3-thiazole core substituted with a 1-benzyl-2,5-dimethylpyrrole moiety and an N-(2-methoxyethyl) group. The thiazole ring is a versatile heterocyclic system known for its bioactive properties, while the benzyl and methoxyethyl substituents contribute to the compound's lipophilicity and solubility characteristics. The synthesis of this compound typically involves multistep reactions, including the formation of the thiazole ring and subsequent functional group modifications.

Recent studies have explored various synthetic routes to optimize the yield and purity of 4-(1-Benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. This method leverages the high energy input from microwave radiation to facilitate bond formation and rearrangement processes.

Biological Properties

The biological activities of 4-(1-Benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine have been extensively investigated in both in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(1-Benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine has shown promising antitumor activity. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. These results indicate that this compound may have therapeutic potential in cancer therapy.

Clinical Implications

The potential clinical applications of 4-(1-Benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine are currently being explored through various preclinical and early-stage clinical trials. Initial studies have focused on its safety profile and pharmacokinetic properties in animal models. Results from these studies have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic parameters such as good oral bioavailability and a long half-life.

Ongoing clinical trials are evaluating the efficacy of 4-(1-Benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine in treating specific conditions such as chronic inflammation and cancer. Early data from these trials are promising, with several patients showing significant improvements in symptoms and disease progression. However, further research is needed to fully understand its therapeutic potential and to optimize dosing regimens for different patient populations.

Conclusion

4-(1-Benzyl-2,5-dimethylpyrrol-3-yl)-N-(2-methoxyethyl)-1,3-thiazol-2-amine (CAS No. 2089257-96-3) represents a promising new addition to the arsenal of compounds being developed for therapeutic use. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the treatment of various diseases.